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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671 Get Quote

Comparative Analysis of the Alkalinity of
Different Sodium Silicate Hydrates
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the alkalinity of various sodium silicate

hydrates, supported by experimental data and detailed methodologies. Understanding the

alkaline properties of these compounds is crucial for their application in diverse fields, including

as buffering agents, in the synthesis of silica gels, and as detergents.

Data Presentation: Alkalinity of Sodium Silicate
Hydrates
The alkalinity of sodium silicate solutions is primarily a function of the ratio of silicon dioxide

(SiO₂) to sodium oxide (Na₂O) and the concentration of the solution.[1][2] Generally, a lower

SiO₂:Na₂O ratio results in higher alkalinity.[3][4] The hydrolysis of the silicate anion in water

produces hydroxide ions, leading to alkaline pH values, typically ranging from 11 to 13.[5][6]

Below is a summary of the pH values for various sodium silicate hydrates at different

concentrations.
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Sodium
Silicate
Hydrate

Chemical
Formula

SiO₂:Na₂O
Molar Ratio
(approx.)

Concentration Typical pH

Sodium

Orthosilicate
Na₄SiO₄ 0.5 1% solution >12.5[6]

Sodium

Metasilicate

(Anhydrous)

Na₂SiO₃ 1 1% solution >12.5[6]

Sodium

Metasilicate

Pentahydrate

Na₂SiO₃·5H₂O 1 1% solution 12-13[6]

Sodium

Metasilicate

Nonahydrate

Na₂SiO₃·9H₂O 1 1% solution 12.5 ± 0.5[6]

Sodium

Pyrosilicate
Na₆Si₂O₇ 0.67 -

Strongly

Alkaline[7]

Sodium Silicate

Solution
(Na₂O)ₓ·(SiO₂)ᵧ

2.6 - 3.2 (weight

ratio)
30 - 60% w/w 11 - 13[5]

Experimental Protocols: Determination of Total
Alkalinity
The total alkalinity of sodium silicate hydrates can be determined by acid-base titration. This

method measures the capacity of the silicate solution to neutralize a standard acid.

Principle:

The alkalinity of sodium silicate solutions is due to the hydrolysis of silicate ions, which

produces hydroxide ions (OH⁻). This alkalinity is neutralized by a strong acid, such as

hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[8][9] The endpoint of the titration can be

determined using a colorimetric indicator (e.g., methyl orange or a mixed indicator) or

potentiometrically with a pH meter.[10][11][12]
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Apparatus and Reagents:

Burette, 50 mL

Pipette, 25 mL or 50 mL

Erlenmeyer flask, 250 mL

Magnetic stirrer and stir bar

pH meter (optional)

Standardized hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) solution (e.g., 0.1 N or 0.02 N)

[8][10]

Methyl orange indicator solution or Bromcresol Green-Methyl Red mixed indicator[8][13]

Deionized water

Procedure:

Sample Preparation: Accurately weigh a known amount of the solid sodium silicate hydrate

and dissolve it in a known volume of deionized water to create a solution of a specific

concentration (e.g., 1% w/v). For liquid sodium silicate, accurately measure a specific

volume.

Titration Setup: Rinse and fill the burette with the standardized acid solution.

Sample Measurement: Pipette a known volume of the prepared sodium silicate solution into

an Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the chosen indicator to the solution in the flask. The

solution will turn a color indicative of an alkaline pH (e.g., yellow with methyl orange).[8]

Titration: Titrate the sodium silicate solution with the standard acid from the burette while

continuously stirring. Continue the titration until the indicator changes color, signifying the

endpoint. For methyl orange, the color will change from yellow to orange/red.[8] If using a pH

meter, titrate to a specific pH endpoint, typically around 4.5 for total alkalinity.[11][14]
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Record Volume: Record the volume of the standard acid used to reach the endpoint.

Calculation: Calculate the total alkalinity, typically expressed as percent Na₂O or in

equivalents of a standard base, using the following formula:

Total Alkalinity (% Na₂O) = (V × N × 31) / W × 100

Where:

V = volume of acid used in liters

N = normality of the acid

31 = equivalent weight of Na₂O

W = weight of the sample in grams[8]

Mandatory Visualization: Hydrolysis of Sodium
Silicate
The alkalinity of sodium silicate solutions is a direct result of the hydrolysis of the silicate anions

in water. The following diagram illustrates this fundamental chemical process.

Reactants

Dissociation in Water Hydrolysis Reaction

Products Leading to Alkalinity

Sodium Metasilicate
(Na₂SiO₃) 2Na⁺ + SiO₃²⁻Dissolves

Water
(H₂O)

SiO₃²⁻ + 2H₂O ⇌ H₂SiO₃ + 2OH⁻Hydrolyzes

Silicic Acid
(H₂SiO₃)

Hydroxide Ions
(OH⁻)

(Increases pH)

Click to download full resolution via product page

Caption: Hydrolysis of sodium metasilicate leading to the formation of hydroxide ions and

increased alkalinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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